Cas no 2308466-43-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid)
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid
- 2308466-43-3
- EN300-1576252
- 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid
-
- Inchi: 1S/C26H32N2O6/c1-16(13-23(29)28-22(24(30)31)14-26(2,3)33-4)27-25(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,32)(H,28,29)(H,30,31)/t16-,22?/m0/s1
- InChI Key: LQVXJMOIROPWTL-CISYCMJJSA-N
- SMILES: O(C)C(C)(C)CC(C(=O)O)NC(C[C@H](C)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 468.22603674g/mol
- Monoisotopic Mass: 468.22603674g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 11
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 114Ų
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1576252-1.0g |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid |
2308466-43-3 | 1g |
$0.0 | 2023-06-04 | ||
| Enamine | EN300-1576252-50mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid |
2308466-43-3 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1576252-100mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid |
2308466-43-3 | 100mg |
$2963.0 | 2023-09-24 | ||
| Enamine | EN300-1576252-250mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid |
2308466-43-3 | 250mg |
$3099.0 | 2023-09-24 | ||
| Enamine | EN300-1576252-500mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid |
2308466-43-3 | 500mg |
$3233.0 | 2023-09-24 | ||
| Enamine | EN300-1576252-1000mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid |
2308466-43-3 | 1000mg |
$3368.0 | 2023-09-24 | ||
| Enamine | EN300-1576252-2500mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid |
2308466-43-3 | 2500mg |
$6602.0 | 2023-09-24 | ||
| Enamine | EN300-1576252-5000mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid |
2308466-43-3 | 5000mg |
$9769.0 | 2023-09-24 | ||
| Enamine | EN300-1576252-10000mg |
2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-4-methoxy-4-methylpentanoic acid |
2308466-43-3 | 10000mg |
$14487.0 | 2023-09-24 |
2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid Related Literature
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid
Comprehensive Analysis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid (CAS No. 2308466-43-3)
The compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid (CAS No. 2308466-43-3) is a sophisticated peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methoxy-methylpentanoic acid moiety, makes it invaluable for solid-phase peptide synthesis (SPPS). Researchers frequently explore its applications in drug discovery, particularly for designing targeted therapeutics and biomarkers.
In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and proteomics. This compound’s Fmoc-protected amino acid backbone ensures high chemical stability during synthesis, addressing common challenges like racemization and side-chain reactivity. Its CAS No. 2308466-43-3 is often searched in conjunction with terms like "Fmoc-amino acid derivatives" and "peptide coupling reagents", reflecting its niche yet critical role in biochemical applications.
One of the trending topics in life sciences is the integration of AI-driven drug design. Interestingly, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid has been studied for its compatibility with machine learning models predicting peptide-protein interactions. This aligns with the growing interest in "computational peptide design" and "high-throughput screening", making the compound a subject of cutting-edge research.
From a synthetic chemistry perspective, the compound’s 4-methoxy-4-methylpentanoic acid segment enhances solubility in organic solvents, a property critical for large-scale peptide production. Laboratories frequently inquire about its storage conditions (recommended at -20°C under inert gas) and purity standards (typically ≥95% by HPLC). These practical details are often overlooked in literature but are vital for reproducible results.
Environmental and green chemistry concerns have also influenced its usage. The Fmoc group can be cleaved under mild conditions using piperidine, reducing the need for harsh reagents. This aligns with the industry’s shift toward sustainable synthesis, a topic gaining traction in platforms like PubMed and ScienceDirect.
In summary, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid (CAS No. 2308466-43-3) bridges traditional peptide chemistry with modern biotechnological innovations. Its versatility in drug development, coupled with its alignment with eco-friendly practices, ensures its continued relevance in both academic and industrial settings.
2308466-43-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-4-methoxy-4-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)